Cas no 1026796-57-5 (3-Bromo-2-propoxyphenol)

• Product Name: 3-Bromo-2-propoxyphenol
• CAS No: 1026796-57-5
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 2625845
• Update Time: 2023-08-07

3-Bromo-2-propoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-propoxyphenol

• Inchi： 1S/C9H11BrO2/c1-2-6-12-9-7(10)4-3-5-8(9)11/h3-5,11H,2,6H2,1H3
• InChI Key： ZDGHFRXFXBTGHB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Topological Polar Surface Area: 29.5